Cas no 117272-33-0 (Furo[3,4-e]benzoxazole(9CI))

• Product Name: Furo[3,4-e]benzoxazole(9CI)
• CAS No: 117272-33-0
• Molecular Formula: C₉H₅NO₂
• Molecular Weight: 159.1415
• CID: 132699
• PubChem ID: 45120275

Furo[3,4-e]benzoxazole(9CI) Properties

Names and Identifiers

• Furo[3,4-e]benzoxazole(9CI)
• furo[3,4-e][1,3]benzoxazole
• Isobenzofuro[4,5-d]oxazole
• DTXSID30668970
• 117272-33-0
• Furo[3,4-e]benzoxazole (9CI)

• InChIKey： KBCNCDYLFHGKJP-UHFFFAOYSA-N
• Inchi： InChI=1S/C9H5NO2/c1-2-8-9(10-5-12-8)7-4-11-3-6(1)7/h1-5H
• SMILES： N1C2C3=COC=C3C=CC=2OC=1

Computed Properties

• Exact Mass: 159.03205
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 0
• Monoisotopic Mass: 159.032028402g/mol
• Heavy Atom Count: 12
• Complexity: 185
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.1
• Topological Polar Surface Area: 39.2Ų

Experimental Properties

• PSA: 39.17